Cas no 898787-11-6 (3-Carboethoxy-2,2,2-Trifluoroacetophenone)

3-Carboethoxy-2,2,2-Trifluoroacetophenone is a fluorinated aromatic ketone ester with significant utility in synthetic organic chemistry. Its structure, featuring both a carboethoxy and a trifluoroacetyl group, makes it a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group enhances electrophilicity, facilitating nucleophilic substitutions, while the ester moiety allows further functionalization. This compound is particularly valuable in the synthesis of trifluoromethylated heterocycles and as a building block for bioactive molecules. Its stability under various reaction conditions and high purity make it a reliable choice for precision applications in research and industrial processes.

3-Carboethoxy-2,2,2-Trifluoroacetophenone structure

898787-11-6 structure

Product Name:3-Carboethoxy-2,2,2-Trifluoroacetophenone

CAS No:898787-11-6

MF:C₁₁H₉F₃O₃

MW:246.182574033737

MDL:MFCD01319973

CID:873375

PubChem ID:24726824

Update Time:2025-06-07

3-Carboethoxy-2,2,2-Trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(2,2,2-trifluoroacetyl)benzoate
- 3'-Carboethoxy-2,2,2-trifluoroacetophenone
- 3-CARBOETHOXY-2,2,2-TRIFLUOROACETOPHENONE
- DIDNWEUOZHFCKH-UHFFFAOYSA-N
- Ethyl 3-(trifluoroacetyl)benzoate
- 2546AF
- Ethyl3-(2,2,2-Trifluoroacetyl)benzoate
- SY025738
- AX8213224
- Ethyl 3-(2 pound not2 pound not2-Trifluoroacetyl)benzoate
- 898787-11-6
- SCHEMBL12984907
- MFCD01319973
- DTXSID20645215
- 5MFCD01319973
- CS-11586
- CS-0313373
- AC2302
- FT-0743984
- A861009
- AKOS016022598
- DA-40710
- 3-Carboethoxy-2,2,2-Trifluoroacetophenone
- MDL： MFCD01319973
- Inchi： 1S/C11H9F3O3/c1-2-17-10(16)8-5-3-4-7(6-8)9(15)11(12,13)14/h3-6H,2H2,1H3
- InChI Key： DIDNWEUOZHFCKH-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC=C(C(=O)OCC)C=1)=O)(F)F

Computed Properties

Exact Mass: 246.05000
Monoisotopic Mass: 246.05037863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 43.4

Experimental Properties

Boiling Point: 289.5℃ at 760 mmHg
PSA: 43.37000
LogP: 2.60830

3-Carboethoxy-2,2,2-Trifluoroacetophenone Pricemore >>

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Alichem	A019096657-250mg	Ethyl 3-(2,2,2-trifluoroacetyl)benzoate	898787-11-6	95%	250mg	$236.64	2023-08-31
Alichem	A019096657-1g	Ethyl 3-(2,2,2-trifluoroacetyl)benzoate	898787-11-6	95%	1g	$603.20	2023-08-31
Fluorochem	207012-1g	3'-Carboethoxy-2,2,2-trifluoroacetophenone	898787-11-6	95%	1g	￡394.00	2022-03-01
Fluorochem	207012-2g	3'-Carboethoxy-2,2,2-trifluoroacetophenone	898787-11-6	95%	2g	￡598.00	2022-03-01
Fluorochem	207012-5g	3'-Carboethoxy-2,2,2-trifluoroacetophenone	898787-11-6	95%	5g	￡1227.00	2022-03-01
Chemenu	CM194673-1g	3'-Carboethoxy-2,2,2-trifluoroacetophenone	898787-11-6	95%	1g	$542	2021-08-05
Chemenu	CM194673-1g	3'-Carboethoxy-2,2,2-trifluoroacetophenone	898787-11-6	95%	1g	$***	2023-03-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E90130-250mg	Ethyl 3-(2,2,2-trifluoroacetyl)benzoate	898787-11-6	97%	250mg	¥1319.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E90130-5g	Ethyl 3-(2,2,2-trifluoroacetyl)benzoate	898787-11-6	97%	5g	¥11189.0	2023-09-07
TRC	C183845-10mg	3-Carboethoxy-2,2,2-Trifluoroacetophenone	898787-11-6		10mg	$ 50.00	2022-06-06